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Compound of Interest

Compound Name: H-Gly-Gly-His-Gly-OH

CAS No.: 128114-56-7

Cat. No.: B155159

Get Quote

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Focus: Thermodynamic characterization, stoichiometry, and affinity profiling of ATCUN-motif

peptides.

Introduction & Mechanistic Background
The tetrapeptide Glycyl-glycyl-histidyl-glycine (GGHG) serves as a highly effective biomimetic

model for the Amino Terminal Cu(II) and Ni(II) binding (ATCUN) motif. Found natively in human

serum albumin (HSA) and histatins, the ATCUN motif is renowned for its exceptional metal-

chelating properties, making it a focal point in metallodrug design and neurodegenerative

disease research.

Understanding the causality of the binding mechanism is critical for accurate experimental

design. GGHG chelates transition metals—most notably Cu(II)—through a highly stable 4N

square-planar geometry. The coordination sphere is occupied by four nitrogen donors: the N-

terminal free amine, two deprotonated backbone amide nitrogens, and the N3 (or N1)

imidazole nitrogen of the histidine residue in the third position[1].
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This specific coordination environment directly dictates the optical properties of the complex.

Free aqueous Cu(II) exists in a weak-field hexaaqua complex, absorbing broadly at ~800 nm.

Upon titration with GGHG, the strong ligand field generated by the four nitrogen donors

increases the energy gap of the Cu(II) d-orbitals. This causes a pronounced blue shift, yielding

a characteristic d-d transition band at ~525–530 nm[2]. Monitoring this spectral shift via UV-Vis

spectroscopy provides a direct, quantitative read-out of complex formation[3].
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Caption: Thermodynamic two-state validation of GGHG-Cu(II) complexation via isosbestic point

analysis.

Experimental Design: Causality & Self-Validating
Systems
To ensure scientific integrity, the experimental setup must be designed as a self-validating

system. Every reagent choice and analytical step must be deliberate:

Buffer Selection (The Causality of Competition): Buffer choice is the most common point of

failure in metal-binding studies. Tris and PBS are strictly avoided because they either
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competitively bind Cu(II) or cause metal precipitation. We utilize 50 mM HEPES (pH 7.4).

While HEPES has a very weak apparent affinity for Cu(II), it acts as a non-interfering

baseline that prevents metal hydroxide precipitation without outcompeting the high-affinity

ATCUN motif[3].

Direct vs. Competitive Titration:

Direct Titration is used solely to determine stoichiometry. Because GGHG binds Cu(II) with

subpicomolar to femtomolar affinity, direct titration does not yield a smooth equilibrium

curve; it produces a sharp "Job's plot" elbow.

Competitive Titration is mandatory to determine the dissociation constant (

). By introducing a competitor with a known affinity (e.g., EDTA or a characterized peptide),
we force a measurable equilibrium[4].

Internal Quality Control (Isosbestic Points): A successful titration must display clear

isosbestic points in the overlaid UV-Vis spectra. The presence of an isosbestic point

mathematically validates that only two species (free peptide and the 1:1 complex) are

transitioning, proving that no off-pathway intermediates or insoluble aggregates are

accumulating.

Step-by-Step Protocols
Protocol A: Direct Titration for Stoichiometry (Mole Ratio
Method)
This protocol determines the exact binding ratio of Cu(II) to the GGHG peptide[1],[3].

Reagent Preparation:

Prepare a 300 µM stock solution of GGHG in 50 mM HEPES buffer (pH 7.4).

Prepare a 3.0 mM stock solution of CuCl₂ in the identical HEPES buffer.

Baseline Acquisition: Transfer 2.0 mL of the GGHG solution into a 1 cm pathlength quartz

cuvette. Record the baseline UV-Vis spectrum from 400 nm to 800 nm.
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Stepwise Titration: Using a precision microsyringe, titrate the CuCl₂ stock into the cuvette in

0.1 to 0.2 molar equivalent increments (e.g., adding 20 µL yields a 0.1 eq increase).

Equilibration: After each addition, stir the solution gently for 2 to 3 minutes. Mechanistic note:

While initial metal docking is fast, the deprotonation of the two backbone amides required for

the final 4N square-planar geometry is rate-limiting and requires equilibration time.

Spectral Measurement: Record the absorption spectrum. Monitor the emergence of the d-d

transition band at 525 nm and the disappearance of the free Cu(II) band at 800 nm[2].

Data Analysis: Plot the absorbance at 525 nm (y-axis) against the molar ratio of

[Cu(II)]/[GGHG] (x-axis). Fit linear regressions to the rising slope and the plateau. The

intersection dictates the stoichiometry (expected 1:1).

1. Reagent Preparation
300 µM GGHG & 3 mM CuCl2 in 50 mM HEPES (pH 7.4)

2. Baseline Acquisition
Scan 400-800 nm in 1 cm quartz cuvette

3. Stepwise Addition
Titrate Cu(II) in 0.1 - 0.2 eq increments

4. Equilibration
Stir for 2-3 min to allow amide deprotonation

5. Spectral Measurement
Monitor d-d transition band at 525 nm

 Until [Cu]/[GGHG] = 2.0

6. Mole Ratio Plot
Plot Abs525 vs [Cu]/[GGHG] to find stoichiometry

 Final Analysis
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Caption: Iterative UV-Vis titration workflow for determining metal-peptide stoichiometry.

Protocol B: Competitive Titration for Affinity ( )
Determination
Because GGHG binds Cu(II) too tightly for direct thermodynamic measurement, a competitor

must be used[4],[5].

Complex Formation: Pre-form a 1:1 Cu(II)-Competitor complex (e.g., using a weaker chelator

with a known

, or a standardized protein like Human Serum Albumin) at 100 µM in 50 mM HEPES (pH
7.4).

Titration of GGHG: Titrate the apo-GGHG peptide into the Cu(II)-Competitor solution.

Monitoring Exchange: Monitor the shift in the d-d band. If HSA is used, the transfer of Cu(II)

from HSA to GGHG will cause subtle shifts in the molar absorptivity and

that can be deconvoluted using spectral fitting software.

Calculation: Use the known

of the competitor and the calculated equilibrium concentrations of the species to derive the
conditional binding constant of GGHG.

Data Presentation & Benchmark Values
To facilitate rapid data interpretation, the expected spectral signatures and benchmark

thermodynamic values for ATCUN-like peptides are summarized below.

Table 1: Characteristic UV-Vis Spectral Features of GGHG-Cu(II) Titration
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Species
Coordination
Geometry

Dominant
Ligands (nm)

Molar
Extinction
Coefficient (

)

Free Cu(II) (aq)
Hexaaqua

(Octahedral)
6 x H₂O ~800

Low (~10–20

M⁻¹cm⁻¹)

Cu(II)-GGHG
Square Planar

(4N)

NH₂, 2x N-

(amide),

N(imidazole)

~525–530
Moderate (~100

M⁻¹cm⁻¹)

Table 2: Representative Binding Affinities of ATCUN-like Peptides

Peptide
Sequence

Motif Origin /
Type

Log K (pH 7.4) Approximate Reference

GGHG
Albumin Mimic

(Model)
~13.0 - 14.0

~10⁻¹³ to 10⁻¹⁴

M
[4],[5]

DAHKSE
Human Serum

Albumin (HSA)
~13.5 ~3 x 10⁻¹⁴ M [2]

DSHEKR
Histatin-1 N-

terminus
~14.6 ~2 x 10⁻¹⁵ M [2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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